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Introduction
The Cy7.5 Maleimide Antibody Labeling Kit provides a robust and efficient method for

covalently attaching the near-infrared (NIR) fluorescent dye, Cy7.5, to antibodies and other

thiol-containing proteins. Cy7.5 is a cyanine dye characterized by its long-wavelength

absorption and emission, making it ideal for applications requiring deep tissue penetration and

minimal background autofluorescence, such as in vivo imaging.[1][2][3] The maleimide

functional group enables highly specific conjugation to free sulfhydryl (thiol) groups, forming a

stable thioether bond.[4][5][6] This targeted labeling strategy is particularly advantageous for

antibodies where modification of amine groups could compromise antigen-binding affinity.[6]

Principle of the Reaction
The core of this labeling technique is the Michael addition reaction between the maleimide

group of the Cy7.5 dye and a thiol group (-SH) from a cysteine residue on the antibody.[4]

Since native antibodies, particularly IgG isotypes, have their cysteine residues predominantly

tied up in stabilizing disulfide bonds (-S-S-), a preliminary reduction step is often necessary to

generate reactive free thiols.[4][7] This is typically achieved using a mild reducing agent like
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TCEP (Tris(2-carboxyethyl)phosphine). The subsequent conjugation reaction is highly specific

for thiols within a neutral pH range (pH 7.0-7.5), resulting in the formation of a stable

thiosuccinimide linkage.[4][8]

Antibody-SH
(Reduced Antibody Thiol)

+

Cy7.5-Maleimide

Antibody-S-Cy7.5
(Stable Thioether Bond)

pH 7.0 - 7.5

Click to download full resolution via product page

Caption: Thiol-Maleimide Conjugation Chemistry.

Key Applications
The superior spectral properties of Cy7.5 make it a powerful tool for a range of advanced

applications:

In Vivo Imaging: The NIR fluorescence of Cy7.5 allows for deep tissue imaging with an

improved signal-to-noise ratio, making it excellent for tracking antibodies and monitoring

disease progression or drug distribution in living organisms.[1][9]

Fluorescence Microscopy and Immunofluorescence: Enables high-contrast imaging of

cellular structures and the localization of specific antigens in fixed cells and tissue sections

with minimal background interference.[1][10]

Flow Cytometry: Provides a distinct and reliable signal for multi-parameter cell sorting and

analysis, particularly useful for identifying rare cell populations or antigens with low

expression levels.[1][10][11]

Quantitative Data Summary
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Successful antibody labeling is dependent on several key parameters. The following tables

provide essential quantitative data to guide the experimental setup and characterization of the

final conjugate.

Table 1: Spectral Properties of Cy7.5 Dye

Parameter Value

Excitation Maximum (λmax) ~788 nm[1][12]

Emission Maximum (λem) ~808 nm[1][12]

Molar Extinction Coefficient (ε) ~223,000 M⁻¹cm⁻¹[12]

Correction Factor (CF280)¹ ~0.05

¹The Correction Factor (A₂₈₀/Aₘₐₓ) is an estimate and may vary slightly between dye lots.

Table 2: Recommended Reaction Parameters

Parameter Recommended Range Notes

Antibody Concentration 2 - 10 mg/mL[13][14]
Higher concentrations
improve labeling
efficiency.

Buffer pH 7.0 - 7.5[4][8]
Optimal for maleimide-thiol

reaction.

Dye:Antibody Molar Ratio 10:1 to 20:1[8][15] Starting point for optimization.

Reaction Time
2 hours at RT or overnight at

4°C[6][8]

| Optimal Degree of Labeling (DOL) | 2 - 10[16][17] | Application-dependent; excessive labeling

can cause quenching or loss of function.[16][18] |

Detailed Experimental Protocols
Overall Experimental Workflow
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The procedure involves preparing the antibody, performing the labeling reaction, purifying the

conjugate, and finally, characterizing the product to ensure quality.

Experimental Workflow

1. Antibody
Preparation

2. Antibody
Reduction (Optional)

If no free thiols

4. Labeling
Reaction

If free thiols present
3. Dye

Preparation

5. Purification

6. Characterization
(DOL Calculation)

Click to download full resolution via product page

Caption: Workflow for Cy7.5 Maleimide Antibody Labeling.

Protocol 1: Antibody Preparation and Reduction
This protocol describes the preparation of an antibody for labeling, including an optional but

often necessary step to reduce disulfide bonds to generate free thiol groups.

Materials:
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Antibody of interest (1-10 mg/mL)

Amine-free, degassed buffer (e.g., PBS, HEPES, pH 7.0-7.5)[4]

TCEP (Tris(2-carboxyethyl)phosphine) hydrochloride

Reaction tubes

Desalting spin column (if purification is needed after reduction)

Procedure:

Buffer Exchange: Ensure the antibody is in an appropriate amine-free buffer at a

concentration of 2-10 mg/mL.[13][14] If the antibody buffer contains additives like Tris or

sodium azide, they should be removed via dialysis or a desalting spin column.

Prepare TCEP Stock Solution: Prepare a fresh 10 mM stock solution of TCEP in degassed

buffer.

Antibody Reduction (Recommended): a. To the antibody solution, add TCEP to a final

concentration that is a 10-fold molar excess over the antibody.[6] b. Incubate the mixture for

30-60 minutes at room temperature.[4] This step reduces disulfide bonds in the antibody's

hinge region, exposing free thiols for conjugation.

Removal of Reducing Agent (If Necessary): While TCEP generally does not need to be

removed, if other reducing agents like DTT are used, they must be removed using a

desalting spin column prior to adding the maleimide dye.

Protocol 2: Cy7.5 Antibody Labeling and Purification
This protocol details the conjugation of the prepared antibody with Cy7.5 maleimide and the

subsequent purification of the labeled antibody.

Materials:

Reduced antibody solution (from Protocol 1)

Cy7.5 maleimide
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Anhydrous DMSO

Size-exclusion chromatography (SEC) spin column (e.g., Sephadex G-25)

Collection tubes

Reaction buffer (e.g., PBS, pH 7.2-7.4)

Procedure:

Prepare Dye Stock Solution: a. Allow the vial of Cy7.5 maleimide to warm to room

temperature before opening. b. Add anhydrous DMSO to create a 10 mM stock solution.[7]

For example, to 1 mg of dye, add the appropriate volume of DMSO based on its molecular

weight. Vortex briefly to ensure the dye is fully dissolved. This solution should be prepared

fresh.[8]

Labeling Reaction: a. Calculate the volume of dye stock solution needed to achieve a 10:1 to

20:1 molar ratio of dye to antibody.[8][15] This is a recommended starting point and may

require optimization. b. While gently stirring or vortexing the antibody solution, add the

calculated volume of Cy7.5 maleimide stock solution.[6] c. Protect the reaction mixture from

light (e.g., by wrapping the tube in aluminum foil) and incubate for 2 hours at room

temperature or overnight at 4°C with gentle rocking.[8][15]

Purification of the Labeled Antibody: It is critical to remove any unconjugated Cy7.5 dye, as

its presence will lead to an overestimation of the labeling efficiency.[16][19] a. Prepare the

Spin Column: Prepare a size-exclusion spin column according to the manufacturer's

instructions. This typically involves removing the storage buffer and equilibrating the column

with reaction buffer.[7][20] b. Apply Sample: Carefully apply the entire labeling reaction

mixture to the center of the resin bed in the column. c. Centrifuge: Centrifuge the column in a

collection tube as per the manufacturer's protocol. The larger, labeled antibody conjugate will

pass through the column, while the smaller, free dye molecules will be retained.[7] d. Collect

Conjugate: The purified, labeled antibody is collected in the tube.

Protocol 3: Characterization and Storage
This protocol describes how to determine the Degree of Labeling (DOL) and properly store the

final conjugate.
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Materials:

Purified Cy7.5-labeled antibody

UV-Vis Spectrophotometer

Quartz cuvettes

Stabilizing agents (e.g., BSA, sodium azide)

Procedure:

Spectrophotometric Measurement: a. Measure the absorbance of the purified antibody

conjugate at 280 nm (A₂₈₀) and at the absorbance maximum of Cy7.5, ~788 nm (Aₘₐₓ).[1]

[21] b. If the absorbance is too high (e.g., >1.5), dilute the sample with a known volume of

buffer and remember to account for the dilution factor in the calculations.[19]

Calculate the Degree of Labeling (DOL): The DOL is the average number of dye molecules

conjugated to each antibody molecule.[19][21] It can be calculated using the following

formula:

DOL = (Aₘₐₓ × ε_protein) / [(A₂₈₀ - (Aₘₐₓ × CF₂₈₀)) × ε_dye]

Where:

Aₘₐₓ = Absorbance of the conjugate at ~788 nm.

A₂₈₀ = Absorbance of the conjugate at 280 nm.

ε_protein = Molar extinction coefficient of the antibody at 280 nm (for IgG, this is ~210,000

M⁻¹cm⁻¹).[19]

ε_dye = Molar extinction coefficient of Cy7.5 at ~788 nm (~223,000 M⁻¹cm⁻¹).[12]

CF₂₈₀ = Correction factor for the dye's absorbance at 280 nm (A₂₈₀/Aₘₐₓ of the dye, ~0.05

for Cy7.5).[21]
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Storage of Labeled Antibody: a. For long-term storage, it is recommended to add a

stabilizing protein like BSA (to 5-10 mg/mL) and a bacteriostatic agent like sodium azide (to

0.01-0.03%).[6] b. Store the final conjugate solution at 4°C, protected from light.[6] For

storage longer than a few months, add glycerol to a final concentration of 50% and store at

-20°C.[6] Avoid repeated freeze-thaw cycles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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